Benzoic acid;hex-1-en-1-ol

• CAS No.: 157544-91-7
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: benzoic acid;hex-1-en-1-ol
• InChI: InChI=1S/C7H6O2.C6H12O/c8-7(9)6-4-2-1-3-5-6;1-2-3-4-5-6-7/h1-5H,(H,8,9);5-7H,2-4H2,1H3
• InChI Key: CSBLCZLEMPZLPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CO.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;hex-1-en-1-ol: is an organic compound that combines the properties of benzoic acid and hex-1-en-1-ol. Benzoic acid is a simple aromatic carboxylic acid, while hex-1-en-1-ol is an unsaturated alcohol. This compound is of interest due to its unique chemical structure, which allows it to participate in a variety of chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Oxidation of Benzyl Alcohol: One common method to prepare benzoic acid involves the oxidation of benzyl alcohol using potassium permanganate (KMnO4) in an acidic medium.

Hydrolysis of Benzene Trichloride: Another method involves the hydrolysis of benzene trichloride with calcium hydroxide in the presence of iron powder as a catalyst.

Industrial Production Methods:

Catalytic Oxidation of Toluene: Industrially, benzoic acid is produced by the catalytic oxidation of toluene with oxygen.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Benzoic acid can be synthesized by the oxidation of benzyl alcohol or toluene using oxidizing agents like potassium permanganate.

Substitution: Benzoic acid can undergo electrophilic aromatic substitution reactions, such as Friedel-Crafts acylation.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4), sulfuric acid (H2SO4).

Catalysts: Cobalt or manganese naphthenates for industrial oxidation.

Major Products Formed:

Benzoic Acid: The primary product from the oxidation of benzyl alcohol or toluene.

Benzoyl Chloride: Formed from the reaction of benzoic acid with thionyl chloride (SOCl2).

Scientific Research Applications

Chemistry:

Synthesis of Derivatives: Benzoic acid is used as a precursor for the synthesis of various derivatives, including benzoyl chloride and benzyl alcohol.

Biology and Medicine:

Antimicrobial Agent: Benzoic acid is used as a fungistatic compound in food preservation.

Treatment of Skin Conditions: It is used in the treatment of fungal skin diseases such as athlete’s foot.

Industry:

Food Preservation: Benzoic acid is widely used as a food preservative due to its antimicrobial properties.

Plasticizers and Resins: It is used in the production of plasticizers and resins.

Mechanism of Action

Molecular Targets and Pathways:

Antimicrobial Action: Benzoic acid inhibits the growth of mold, yeast, and some bacteria by disrupting their cellular processes.

Metabolic Pathways: In the liver, benzoic acid is conjugated to glycine and excreted as hippuric acid.

Comparison with Similar Compounds

Phenylacetic Acid: Similar to benzoic acid but with an additional methylene group.

Benzaldehyde: An aldehyde derivative of benzene, differing from benzoic acid by the presence of an aldehyde group instead of a carboxyl group.

Uniqueness:

Versatility in Reactions: Benzoic acid’s ability to undergo a variety of chemical reactions, including oxidation and substitution, makes it a versatile compound in synthetic chemistry.

Antimicrobial Properties: Its effectiveness as a food preservative and antimicrobial agent sets it apart from many other aromatic compounds.